N-{1-[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]-1H-pyrazol-5-yl}-2-methylbenzamide

• IUPAC Name: N-[2-[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]pyrazol-3-yl]-2-methylbenzamide
• InChI: InChI=1S/C20H21FN6O/c1-14-4-2-3-5-17(14)19(28)25-18-6-9-24-27(18)16-7-10-26(11-8-16)20-22-12-15(21)13-23-20/h2-6,9,12-13,16H,7-8,10-11H2,1H3,(H,25,28)
• InChI Key: HMVIKBAATVWYHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=NN2C3CCN(CC3)C4=NC=C(C=N4)F
• Molecular Formula: C20H21FN6O
• Molecular Weight: 380.4 g/mol

Description

The compound “N-{1-[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]-1H-pyrazol-5-yl}-2-methylbenzamide” is a complex organic molecule. It contains several functional groups including a pyrimidine ring, a piperidine ring, a pyrazole ring, and an amide group. The presence of a fluorine atom indicates that it might have some interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures and functional groups. The fluorine atom could potentially be involved in hydrogen bonding interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of a fluorine atom could potentially increase the compound’s stability and affect its reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some fluorine-containing compounds can be hazardous due to the high reactivity of fluorine.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. For example, if it shows promise as a drug, future research might focus on optimizing its structure for better efficacy and safety.